Cas no 1093114-80-7 (ethyl 3-oxo-3-(pyrimidin-2-yl)propanoate)
Ethyl 3-oxo-3-(pyrimidin-2-yl)propanoate is a versatile intermediate in organic synthesis, particularly valuable for constructing pyrimidine-containing compounds. Its ketoester functionality enables diverse transformations, including condensations and cyclizations, making it useful in pharmaceutical and agrochemical research. The pyrimidine moiety enhances its utility as a building block for heterocyclic systems, while the ethyl ester group offers favorable reactivity for further derivatization. This compound exhibits good stability under standard conditions, facilitating handling and storage. Its well-defined structure ensures consistent performance in synthetic applications, supporting the development of biologically active molecules. Suitable for use in both academic and industrial settings, it serves as a reliable precursor for advanced chemical synthesis.
1093114-80-7 structure
Product Name:ethyl 3-oxo-3-(pyrimidin-2-yl)propanoate
CAS No:1093114-80-7
MF:C9H10N2O3
MW:194.187302112579
MDL:MFCD16076939
CID:2146549
PubChem ID:22925160
Update Time:2025-06-07
ethyl 3-oxo-3-(pyrimidin-2-yl)propanoate Chemical and Physical Properties
Names and Identifiers
-
- ethyl 3-oxo-(3-pyrimidin-2-yl)propanoate
- ethyl β-oxo-2-pyrimidininepropanoate
- YXQVCDKVZVKIHC-UHFFFAOYSA-N
- ethyl 3-oxo-3-pyrimidin-2-ylpropanoate
- ethyl 3-oxo-3-(pyrimidin-2-yl)propanoate
- AS-77336
- 2-Pyrimidinepropanoic acid, ss-oxo-, ethyl ester
- SCHEMBL1505564
- EN300-1127929
- 1093114-80-7
- AKOS010951956
- ethyl3-oxo-(3-pyrimidin-2-yl)propanoate
- DB-334157
- 2-Pyrimidinepropanoic acid, beta-oxo-, ethyl ester
- D94275
- CHEMBL2035669
-
- MDL： MFCD16076939
- Inchi： 1S/C9H10N2O3/c1-2-14-8(13)6-7(12)9-10-4-3-5-11-9/h3-5H,2,6H2,1H3
- InChI Key： YXQVCDKVZVKIHC-UHFFFAOYSA-N
- SMILES： O(CC)C(CC(C1N=CC=CN=1)=O)=O
Computed Properties
- Exact Mass: 194.06914219g/mol
- Monoisotopic Mass: 194.06914219g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 5
- Complexity: 212
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 69.2
- XLogP3: 0.6
ethyl 3-oxo-3-(pyrimidin-2-yl)propanoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | D634884-5g |
ethyl 3-oxo-(3-pyrimidin-2-yl)propanoate |
1093114-80-7 | 95% | 5g |
$795 | 2024-08-03 | |
| eNovation Chemicals LLC | D634884-10g |
ethyl 3-oxo-(3-pyrimidin-2-yl)propanoate |
1093114-80-7 | 95% | 10g |
$1350 | 2024-08-03 | |
| Enamine | EN300-1127929-0.05g |
ethyl 3-oxo-3-(pyrimidin-2-yl)propanoate |
1093114-80-7 | 95% | 0.05g |
$252.0 | 2023-10-26 | |
| Enamine | EN300-1127929-0.1g |
ethyl 3-oxo-3-(pyrimidin-2-yl)propanoate |
1093114-80-7 | 95% | 0.1g |
$376.0 | 2023-10-26 | |
| Enamine | EN300-1127929-0.25g |
ethyl 3-oxo-3-(pyrimidin-2-yl)propanoate |
1093114-80-7 | 95% | 0.25g |
$538.0 | 2023-10-26 | |
| Enamine | EN300-1127929-0.5g |
ethyl 3-oxo-3-(pyrimidin-2-yl)propanoate |
1093114-80-7 | 95% | 0.5g |
$847.0 | 2023-10-26 | |
| Enamine | EN300-1127929-1.0g |
ethyl 3-oxo-3-(pyrimidin-2-yl)propanoate |
1093114-80-7 | 95% | 1g |
$1086.0 | 2023-06-09 | |
| Enamine | EN300-1127929-2.5g |
ethyl 3-oxo-3-(pyrimidin-2-yl)propanoate |
1093114-80-7 | 95% | 2.5g |
$2127.0 | 2023-10-26 | |
| Enamine | EN300-1127929-5.0g |
ethyl 3-oxo-3-(pyrimidin-2-yl)propanoate |
1093114-80-7 | 95% | 5g |
$3147.0 | 2023-06-09 | |
| Enamine | EN300-1127929-10.0g |
ethyl 3-oxo-3-(pyrimidin-2-yl)propanoate |
1093114-80-7 | 95% | 10g |
$4667.0 | 2023-06-09 |
ethyl 3-oxo-3-(pyrimidin-2-yl)propanoate Related Literature
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
2. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
1093114-80-7 (ethyl 3-oxo-3-(pyrimidin-2-yl)propanoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier
CN Supplier
Reagent
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier
CN Supplier
Reagent
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
